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Compound of Interest

Compound Name: 1-Benzyl-3-bromopyrrolidine

Cat. No.: B1283440 Get Quote

An In-depth Technical Guide to 1-Benzyl-3-
bromopyrrolidine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 1-Benzyl-3-bromopyrrolidine, a key intermediate in organic synthesis and

pharmaceutical development. This document summarizes its core characteristics and provides

essential data for laboratory applications.

Core Properties of 1-Benzyl-3-bromopyrrolidine
The fundamental molecular attributes of 1-Benzyl-3-bromopyrrolidine are crucial for its

application in experimental design and chemical synthesis. The table below provides a

summary of these key quantitative data points.
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Property Value Source

Molecular Formula C₁₁H₁₄BrN [1][2][3]

Molecular Weight 240.14 g/mol [2][4]

Monoisotopic Mass 239.03096 Da [3]

InChI

InChI=1S/C11H14BrN/c12-11-

6-7-13(9-11)8-10-4-2-1-3-5-

10/h1-5,11H,6-9H2

[1][3]

InChIKey
VOXJTPBOJBQGSL-

UHFFFAOYSA-N
[1][3]

Canonical SMILES
C1CN(CC1Br)CC2=CC=CC=C

2
[2][3]

CAS Number 38042-74-9 [1][2]

Experimental Protocols
Due to the proprietary and varied nature of synthetic and analytical methods, specific, detailed

experimental protocols for 1-Benzyl-3-bromopyrrolidine are not publicly available in

comprehensive, citable documents. However, a general understanding of its synthesis can be

inferred from related compounds. For instance, the synthesis of chiral (R)-1-benzyl-3-
bromopyrrolidine can be achieved from (S)-N-benzyl-3-hydroxypyrrolidine.[4] Similarly, the

related compound 1-Benzyl-3-pyrrolidinone is used as a starting reagent in the synthesis of

vinyl triflates and to prepare chiral, alkenyl sulfoximines.[5]

Logical Relationship in Synthesis
The following diagram illustrates a generalized synthetic pathway, highlighting the role of

precursor molecules in the synthesis of brominated pyrrolidine derivatives.
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Generalized Synthetic Pathway
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Caption: Simplified workflow for the synthesis of 1-Benzyl-3-bromopyrrolidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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